![molecular formula C8H6ClIN2 B1490003 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine CAS No. 1935106-50-5](/img/structure/B1490003.png)
6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine
Overview
Description
6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine is a chemical compound with the CAS Number: 1935106-50-5 . It has a molecular weight of 292.51 . This compound is a solid at room temperature .
Synthesis Analysis
The synthesis of 2-methylimidazo[1,2-a]pyridine involves the reaction of 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide . The resulting 2-methylimidazo[1,2-a]pyridine can then react with bromine and iodine to produce 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . The structure of these compounds was confirmed by X-ray structural analysis .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H6ClIN2/c1-5-8(10)12-4-6(9)2-3-7(12)11-5/h2-4H,1H3 . The InChI key is USWMXASNAGGDSR-UHFFFAOYSA-N .Chemical Reactions Analysis
The high reactivity of 2-methylimidazo[1,2-a]pyridine can be explained by the positive inductive effect and hyperconjugation of the methyl group . The reaction of triiodide with NaI in acetone produced 3-iodo-2-methyl-1H-imidazo[1,2-a]pyridinium iodide .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The storage temperature is 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
Halogenation and Cyclization Techniques : Studies have demonstrated methods for the halogenation of imidazo[1,2-a]pyridines, utilizing sodium halides as halogen sources in the presence of K2S2O8 as an oxidizing agent. This process facilitates the synthesis of halogenated derivatives, which can be further modified through cross-coupling reactions, showcasing the versatility of these compounds in organic synthesis Katrun & Kuhakarn, 2019.
Cyclization and Halogenation Reactions : A regiocontrolled cyclization of 3-ethynylimidazo[1,2-a]pyridine-2-carbonitriles promoted by Grignard reagent in the presence of iodine has been optimized. This method allows for the synthesis of 1,3-disubstituted 4-iodoimidazo[1,2-a:4,5-c']dipyridines, illustrating the compound's utility in constructing complex molecular architectures Enguehard-Gueiffier et al., 2015.
Photocyclization and Material Science Applications
- Photocyclization of Halomethyl Derivatives : Research on the photocyclization of halomethyl derivatives of azinobenzimidazoles, including compounds related to 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine, has shown the influence of the iodine atom on the direction of photocyclization. This process is crucial for synthesizing condensed azinobenzimidazoles, which have applications in material science and as intermediates in organic synthesis Frolov, 2002.
Structural Analysis and Charge Distribution
- Crystal Structure and Charge Distributions : Studies on the crystal structures and charge distributions of imidazo[1,2-a]pyridine derivatives provide insights into their electron density distribution, which is pivotal for understanding their reactivity and interactions in complex chemical systems Tafeenko et al., 1996.
Mechanism of Action
Safety and Hazards
Future Directions
Imidazo[1,2-a]pyridine derivatives have been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . They have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions . The goal of ongoing research is to study the interaction of 2-methylimidazo[1,2-a]pyridine with molecular bromine and iodine, as well as to explore the antimicrobial action of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium bromide against Staphylococcus aureus .
properties
IUPAC Name |
6-chloro-3-iodo-2-methylimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClIN2/c1-5-8(10)12-4-6(9)2-3-7(12)11-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USWMXASNAGGDSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=C(C=CC2=N1)Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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